Cas no 2680702-67-2 (benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate)

• Product Name: benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate
• CAS No: 2680702-67-2
• MF: C₁₅H₁₄ClNO₃
• MW: 291.729563236237
• CID: 5632000
• PubChem ID: 165923423
• Update Time: 2025-05-19

benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288569
• 2680702-67-2
• benzyl N-[2-chloro-3-(hydroxymethyl)phenyl]carbamate
• benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate

• Inchi： 1S/C15H14ClNO3/c16-14-12(9-18)7-4-8-13(14)17-15(19)20-10-11-5-2-1-3-6-11/h1-8,18H,9-10H2,(H,17,19)
• InChI Key： AGXDDXXRIDNJDY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.0662210g/mol
• Monoisotopic Mass: 291.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate

Introduction to Benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate (CAS No. 2680702-67-2)

Benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate, a compound with the chemical identifier CAS No. 2680702-67-2, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a benzyl group and a N-2-chloro-3-(hydroxymethyl)phenyl moiety, contribute to its unique reactivity and potential utility in various chemical transformations.

The carbamate functional group in Benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate is known for its ability to participate in nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex organic molecules. The benzyl group, on the other hand, is often used as a protecting group for amines in synthetic chemistry due to its stability under a wide range of conditions and ease of removal. The combination of these structural elements makes this compound a versatile tool in the chemist's arsenal.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. The N-2-chloro-3-(hydroxymethyl)phenyl moiety, in particular, has been studied for its role in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, which could lead to the development of new drugs targeting these pathways.

The synthesis of Benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate involves a multi-step process that typically begins with the reaction of 2-chloro-3-hydroxymethylbenzaldehyde with benzoyl chloride in the presence of a base catalyst. This reaction forms the carbamate linkage between the benzoyl group and the hydroxymethyl-substituted aromatic ring. The resulting intermediate is then purified through recrystallization or column chromatography to obtain high-purity Benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate.

The compound's stability under various storage conditions makes it suitable for long-term research projects and industrial applications. Its solubility profile allows for easy incorporation into solution-phase reactions and solid-state formulations, further enhancing its utility in synthetic chemistry. Researchers have also explored its compatibility with different solvent systems, including polar aprotic solvents like dimethylformamide (DMF) and tetrahydrofuran (THF), which are commonly used in organic synthesis.

One of the most exciting aspects of Benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate is its potential as a building block for more complex molecules. By modifying its structure through functional group interconversions or by incorporating additional substituents, chemists can generate libraries of derivatives with tailored properties. These derivatives can then be screened for biological activity using high-throughput screening (HTS) techniques, providing a rapid means to identify lead compounds for drug development.

The pharmaceutical industry has long been interested in carbamate-based compounds due to their broad spectrum of biological activities. For instance, some carbamates have shown promise as anticonvulsants, antidepressants, and anti-inflammatory agents. The unique structural features of Benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate position it as a potential candidate for these applications, although further research is needed to fully elucidate its pharmacological properties.

In conclusion, Benzyl N-2-chloro-3-(hydroxymethyl)phenylcarbamate (CAS No. 2680702-67-2) is a versatile and intriguing compound with significant potential in pharmaceutical chemistry and bioorganic synthesis. Its structural features enable participation in diverse chemical transformations, making it a valuable intermediate for synthesizing more complex molecules. The ongoing research into its biological activities suggests that it may play a crucial role in the development of new therapeutic agents targeting various diseases.